Cas no 1469900-99-9 ([(3R)-3-Hydroxydodecanoyl]-L-carnitine)

• Product Name: [(3R)-3-Hydroxydodecanoyl]-L-carnitine
• CAS No: 1469900-99-9
• MF: C₁₉H₃₇NO₅
• MW: 359.500786542892
• CID: 4767672
• Update Time: 2025-07-10

[(3R)-3-Hydroxydodecanoyl]-L-carnitine Chemical and Physical Properties

Names and Identifiers

• [(3R)-3-Hydroxydodecanoyl]-L-carnitine

Additional information on [(3R)-3-Hydroxydodecanoyl]-L-carnitine

Introduction to [(3R)-3-Hydroxydodecanoyl]-L-carnitine (CAS No. 1469900-99-9)

[(3R)-3-Hydroxydodecanoyl]-L-carnitine (CAS No. 1469900-99-9) is a specialized compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural properties, plays a crucial role in various metabolic processes, particularly in energy metabolism and cellular function. The introduction of this compound into research and potential therapeutic applications has opened new avenues for understanding and addressing various physiological and pathological conditions.

The chemical structure of [(3R)-3-Hydroxydodecanoyl]-L-carnitine consists of a long-chain hydroxylated fatty acid linked to L-carnitine, a well-known amino acid derivative involved in the transport of fatty acids across mitochondrial membranes. This structural configuration imparts unique biochemical properties that make it a valuable tool in studying cellular energetics and metabolic pathways.

In recent years, researchers have been exploring the potential benefits of [(3R)-3-Hydroxydodecanoyl]-L-carnitine in several areas, including its role in enhancing mitochondrial function, improving exercise performance, and mitigating age-related metabolic decline. The compound's ability to modulate fatty acid oxidation and energy production has made it a subject of interest in the development of novel therapeutic strategies for conditions such as obesity, diabetes, and neurodegenerative diseases.

One of the most compelling aspects of [(3R)-3-Hydroxydodecanoyl]-L-carnitine is its potential to enhance mitochondrial biogenesis and function. Mitochondria are often referred to as the "powerhouses" of the cell, responsible for generating ATP through oxidative phosphorylation. By facilitating the transport of long-chain fatty acids into the mitochondria, this compound can improve energy production efficiency, which is particularly beneficial for tissues with high energy demands such as muscle and brain.

Recent studies have demonstrated that [(3R)-3-Hydroxydodecanoyl]-L-carnitine can activate key signaling pathways involved in mitochondrial biogenesis, such as PGC-1α (peroxisome proliferator-1γ coactivator 1-alpha) and SIRT1 (silent information regulator 1). Activation of these pathways leads to increased production of mitochondria, which can enhance cellular resilience and protect against oxidative stress. This has significant implications for aging research, as mitochondrial dysfunction is a hallmark of aging and age-related diseases.

In addition to its role in mitochondrial function, [(3R)-3-Hydroxydodecanoyl]-L-carnitine has shown promise in improving exercise performance. Studies have indicated that this compound can enhance fat oxidation during exercise, leading to improved endurance and reduced fatigue. This effect is particularly relevant for athletes and individuals engaged in regular physical activity, as it can help optimize energy utilization during intense workouts.

The compound's ability to modulate lipid metabolism has also raised interest in its potential application for managing metabolic disorders such as obesity and type 2 diabetes. By promoting fatty acid oxidation and reducing fat accumulation, [(3R)-3-Hydroxydodecanoyl]-L-carnitine may help improve insulin sensitivity and glucose control. Preliminary clinical trials have shown promising results in terms of weight management and improved metabolic parameters in individuals with obesity or diabetes.

Beyond its metabolic benefits, [(3R)-3-Hydroxydodecanoyl]-L-carnitine has also been investigated for its potential neuroprotective effects. Oxidative stress and mitochondrial dysfunction are known contributors to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. By enhancing mitochondrial health and reducing oxidative damage, this compound may help protect against neuronal degeneration and cognitive decline.

Evidence from preclinical studies suggests that [(3R)-3-Hydroxydodecanoyl]-L-carnitine can cross the blood-brain barrier and exert protective effects on brain cells. It has been shown to reduce neuroinflammation, enhance neuronal survival, and improve synaptic function. These findings are particularly encouraging for the development of therapeutic strategies aimed at preserving brain health during aging or in response to neurodegenerative conditions.

The synthesis of [(3R)-3-Hydroxydodecanoyl]-L-carnitine presents unique challenges due to its complex structure. However, advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves the esterification of L-carnitine with 3-hydroxydodecanoic acid under controlled conditions. The stereochemistry at the 3-position is crucial for the biological activity of the compound, necessitating precise control over reaction conditions to ensure high enantiomeric purity.

The availability of high-quality [(3R)-3-Hydroxydodecanoyl] -L- carnitine (CAS No.
1469900-99-9) has facilitated further research into its pharmacological properties. Researchers are increasingly exploring its potential as a therapeutic agent for various diseases by investigating its mechanisms of action at both cellular and molecular levels. The growing body of evidence supporting the benefits of this compound makes it a promising candidate for future clinical applications.

In conclusion, [(
b > 31 - H ydrox y d odec an oyl > b > ] - L - carn it ine ( C A S N o . 1 4 6 9 9 0 0 - 9 9 - 9 ) is a multifaceted compound with significant implications in biochemical research and pharmaceutical development. Its ability to enhance mitochondrial function, improve exercise performance,
and mitigate age-related metabolic decline positions it as a valuable tool for addressing various physiological challenges.
As research continues to uncover new applications
and mechanisms associated with this compound,
its potential as a therapeutic agent will undoubtedly expand further.